carbaphethiol
carbaphethiol
Brand Name:
Vulcanchem
CAS No.:
118104-82-8
VCID:
VC0049287
InChI:
InChI=1S/C16H18N2OS/c17-14(11-13-7-3-1-4-8-13)12-19-16(20)18-15-9-5-2-6-10-15/h1-10,14H,11-12,17H2,(H,18,20)/t14-/m0/s1
SMILES:
C1=CC=C(C=C1)CC(COC(=S)NC2=CC=CC=C2)N
Molecular Formula:
C16H18N2OS
Molecular Weight:
286.4 g/mol
carbaphethiol
CAS No.: 118104-82-8
Main Products
VCID: VC0049287
Molecular Formula: C16H18N2OS
Molecular Weight: 286.4 g/mol
| CAS No. | 118104-82-8 |
|---|---|
| Product Name | carbaphethiol |
| Molecular Formula | C16H18N2OS |
| Molecular Weight | 286.4 g/mol |
| IUPAC Name | O-[(2S)-2-amino-3-phenylpropyl] N-phenylcarbamothioate |
| Standard InChI | InChI=1S/C16H18N2OS/c17-14(11-13-7-3-1-4-8-13)12-19-16(20)18-15-9-5-2-6-10-15/h1-10,14H,11-12,17H2,(H,18,20)/t14-/m0/s1 |
| Standard InChIKey | RNXJOHPVZIKWLE-AWEZNQCLSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C[C@@H](COC(=S)NC2=CC=CC=C2)N |
| SMILES | C1=CC=C(C=C1)CC(COC(=S)NC2=CC=CC=C2)N |
| Canonical SMILES | C1=CC=C(C=C1)CC(COC(=S)NC2=CC=CC=C2)N |
| Synonyms | 1-amino-1-benzyl-2-mercaptoethane-S-phenylcarbamate carbaphethiol |
| PubChem Compound | 3037579 |
| Last Modified | Nov 11 2021 |
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